Cas no 2138387-35-4 (4-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2138387-35-4
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 6136732
• PubChem ID: 165477821
• Update Time: 2025-05-17

4-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-thieno3,2-cpyridine
• EN300-1076894
• 4-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 2138387-35-4

• Inchi： 1S/C13H17NS/c1-3-14-13(11-2-4-15-12(1)11)10-6-8-5-9(8)7-10/h2,4,8-10,13-14H,1,3,5-7H2
• InChI Key： ULHRYNIANDLKME-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1CC2CC2C1

Computed Properties

• Exact Mass: 219.10817072g/mol
• Monoisotopic Mass: 219.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-thieno3,2-cpyridine

Compound CAS No. 2138387-35-4: 4-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-thieno[3,2-c]pyridine

The compound with CAS No. 2138387-35-4, known as 4-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-thieno[3,2-c]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure and its thienopyridine framework, which contribute to its exceptional electronic and structural properties.

Thienopyridines are a class of heterocyclic compounds that combine the structural features of thiophene and pyridine rings. The integration of a bicyclo[3.1.0]hexane moiety into this framework introduces additional complexity and functionality to the molecule. Recent studies have highlighted the potential of such structures in drug design due to their ability to modulate biological targets with high precision.

The synthesis of 4-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-thieno[3,2-c]pyridine involves a multi-step process that combines advanced organic synthesis techniques such as cyclization reactions and cross-coupling methodologies. Researchers have optimized these methods to achieve high yields and purity levels, making this compound more accessible for further studies.

One of the most promising applications of this compound lies in its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of bioactive molecules that retain their pharmacological activity while improving other properties such as solubility or stability. The thienopyridine core in this compound has been shown to mimic the activity of certain neurotransmitters, making it a valuable tool in the development of new therapeutic agents.

Recent research has also explored the electronic properties of 4-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-thieno[3,2-c]pyridine, particularly in the context of organic electronics and optoelectronic devices. The molecule's ability to undergo redox reactions and its stability under various conditions make it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of biological activity, this compound has demonstrated potent antimicrobial and anti-inflammatory properties in vitro studies. These findings suggest that it could serve as a lead compound for the development of novel drugs targeting infectious diseases and inflammatory conditions.

The structural versatility of 4-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-thieno[3,2-c]pyridine also opens up possibilities for further functionalization. By introducing additional substituents or modifying the bicyclic system, researchers can tailor the molecule's properties to suit specific applications in fields ranging from diagnostics to nanotechnology.

In conclusion, CAS No. 2138387-35-4, or 4-{bicyclo[3.1.0]hexan-